N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-methyl-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H18N6O2S/c1-3-24-8-4-6-13(24)17-20-16(26-22-17)11-19-18(25)14-10-12(21-23(14)2)15-7-5-9-27-15/h4-10H,3,11H2,1-2H3,(H,19,25)
• InChI Key: AQFHWUWCNVBXNC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=CC(=NN3C)C4=CC=CS4
• Molecular Formula: C18H18N6O2S
• Molecular Weight: 382.4 g/mol

Description

N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H18N6O2S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Biological Evaluation as Nitric Oxide Synthase Inhibitors

Compounds related to the pyrrol-2-yl and thiophen-2-yl structures have been synthesized and evaluated for their ability to inhibit neural and inducible Nitric Oxide Synthase (nNOS and iNOS). These studies show that certain derivatives demonstrate selectivity towards iNOS over nNOS, suggesting potential therapeutic applications in regulating nitric oxide levels, which is crucial for various physiological and pathological processes, including neurodegenerative diseases like Parkinson's disease (López Cara et al., 2009).

Heterocyclic Synthesis

Research into the synthesis of heterocyclic compounds has led to the development of novel thiophenylhydrazonoacetates, showcasing the chemical versatility and reactivity of compounds containing thiophen-2-yl groups. These compounds serve as precursors for creating a diverse range of heterocyclic derivatives, such as pyrazole, isoxazole, and pyrimidine derivatives, highlighting their significance in the development of new materials and pharmaceuticals (Mohareb et al., 2004).

Antimycobacterial Activity

Compounds featuring 1,2,4-oxadiazole-5-yl structures have been synthesized and tested against Mycobacterium tuberculosis. These studies indicate the potential of such compounds as antimycobacterial agents, emphasizing the importance of the oxadiazolyl moiety in enhancing the activity against tuberculosis-causing bacteria. This research paves the way for the development of new drugs to combat tuberculosis (Gezginci et al., 1998).

Chemosensor Development

Innovative research has led to the creation of colorimetric chemosensors based on hybrid azo-pyrazole/pyrrolinone ester hydrazone dyes. These sensors exhibit selective recognition of metal ions such as Cu2+, Zn2+, and Co2+, demonstrating their potential in environmental monitoring and analytical chemistry for detecting metal ions in various samples. The study showcases the application of these compounds in developing sensitive and selective sensors for important analytical tasks (Aysha et al., 2021).